Cas no 100861-38-9 (3-Methoxy-4-methylphenylacetic Acid)

3-Methoxy-4-methylphenylacetic Acid Properties

Names and Identifiers

• 2-(3-Methoxy-4-methylphenyl)acetic acid
• (3-METHOXY-4-METHYLPHENYL)ACETIC ACID
• 3-METHOXY-4-METHYLPHENYLACETIC ACID
• Benzeneacetic acid,3-methoxy-4-methyl-
• Aceticacid, (3-methoxy-p-tolyl)- (6CI)
• 2-(3-Methoxy-4-methylphenyl)aceticacid
• Z168876634
• SCHEMBL1010618
• CL9702
• 100861-38-9
• AKOS008073080
• XCHVZBMNFXWCTR-UHFFFAOYSA-N
• Benzeneacetic acid, 3-methoxy-4-methyl-
• 3-METHOXY-4-METHYLPHENYLACETICACID
• CS-0440582
• EN300-24066
• (3-methoxy-4-methyl-phenyl)-acetic acid
• DTXSID00429333
• BS-13778
• MFCD06208114
• 2-(3-methoxy-4-methylphenyl)acetic acid
• (3-methoxy-4-methylphenyl)acetic acid
• 3-Methoxy-4-methylphenylacetic acid
• +Expand

• MDL： MFCD06208114
• InChIKey： XCHVZBMNFXWCTR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-7-3-4-8(6-10(11)12)5-9(7)13-2/h3-5H,6H2,1-2H3,(H,11,12)
• SMILES： CC1=C(C=C(C=C1)CC(=O)O)OC

Computed Properties

• Exact Mass: 180.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.63070
• PSA: 46.53
• Refractive Index: 1.534
• Boiling Point: 313.6°Cat760mmHg
• Flash Point: 123.5°C
• Density: 1.146